Cas no 80044-09-3 (2-(azidomethyl)oxirane)

2-(azidomethyl)oxirane structure

2-(azidomethyl)oxirane structure

Product name:2-(azidomethyl)oxirane

CAS No:80044-09-3

MF:C₃H₅N₃O

MW:99.0913

MDL:MFCD20484641

CID:3478604

PubChem ID:14397832

2-(azidomethyl)oxirane Chemical and Physical Properties

Names and Identifiers

- Oxirane, 2-(azidomethyl)-
- 2-(azidomethyl)oxirane
- JSOGDEOQBIUNTR-UHFFFAOYSA-N
- EN300-224860
- 80044-09-3
- glycidyl azide
- CFA18248
- 2-Azidomethyl-oxirane
- MDL： MFCD20484641
- Inchi： InChI=1S/C3H5N3O/c4-6-5-1-3-2-7-3/h3H,1-2H2
- InChI Key： JSOGDEOQBIUNTR-UHFFFAOYSA-N

Computed Properties

Exact Mass: 99.043261792Da
Monoisotopic Mass: 99.043261792Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 7
Rotatable Bond Count: 2
Complexity: 107
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 26.9Å²

2-(azidomethyl)oxirane Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-224860-0.1g	2-(azidomethyl)oxirane	80044-09-3	95%	0.1g	$553.0	2024-06-20
Enamine	EN300-224860-0.25g	2-(azidomethyl)oxirane	80044-09-3	95%	0.25g	$579.0	2024-06-20
Enamine	EN300-224860-10.0g	2-(azidomethyl)oxirane	80044-09-3	95%	10.0g	$2701.0	2024-06-20
Enamine	EN300-224860-0.05g	2-(azidomethyl)oxirane	80044-09-3	95%	0.05g	$528.0	2024-06-20
Enamine	EN300-224860-5.0g	2-(azidomethyl)oxirane	80044-09-3	95%	5.0g	$1821.0	2024-06-20
Enamine	EN300-224860-1g	2-(azidomethyl)oxirane	80044-09-3		1g	$628.0	2023-09-15
Enamine	EN300-224860-0.5g	2-(azidomethyl)oxirane	80044-09-3	95%	0.5g	$603.0	2024-06-20
Enamine	EN300-224860-1.0g	2-(azidomethyl)oxirane	80044-09-3	95%	1.0g	$628.0	2024-06-20
Enamine	EN300-224860-5g	2-(azidomethyl)oxirane	80044-09-3		5g	$1821.0	2023-09-15
Enamine	EN300-224860-2.5g	2-(azidomethyl)oxirane	80044-09-3	95%	2.5g	$1230.0	2024-06-20

2-(azidomethyl)oxirane Related Literature

1. A bimetallic N-heterocyclic carbene complex featuring a short Cr–Cr distance†

Kevin A. Kreisel,Glenn P. A. Yap,Klaus H. Theopold Chem. Commun., 2007, 1510-1511
2. 7-Methylguanine: protonation, formation of linkage isomers with trans-(NH3)2PtII, and base pairing properties†

Susana Ibáñez,Radu Silaghi-Dumitrescu,Pablo J. Sanz Miguel,Deepali Gupta,Bernhard Lippert Dalton Trans., 2012,41, 6094-6103
3. A 3D porous hetero-metal compound with helical channels†

Hai-Yang Liu,Zhen-Jie Zhang,Wei Shi,Bin Zhao,Peng Cheng,Dai-Zheng Liao,Shi-Ping Yan Dalton Trans., 2009, 4416-4419
4. A carbon nanotube structured biomimetic catalyst for polysaccharide degradation†

Yasuhito Sugano,Mun'delanji C. Vestergaard,Masato Saito,Eiichi Tamiya Chem. Commun., 2011,47, 7176-7178
5. A cationic iridium complex meets an electron-transporting counter-anion: enhanced performances of solution-processed phosphorescent light-emitting diodes†

Ningzi Luo,Ying Lan,Ruiren Tang,Lei He,Lian Duan Chem. Commun., 2016,52, 14466-14469
6. A 3D metal–organic framework with dual-aerial-octahedral trinucleate building units: synthesis, structure and fluorescence sensing properties†

Yan-Ning Zhao,Shu-Ran Zhang,Wei Wang,Guang-Bo Che New J. Chem., 2018,42, 14648-14654
7. 4-Oxo- or 1-oxo-N7O+? A computational and experimental study†

Ying-Zhe Liu,Ralf Haiges,Karl O. Christe,Wei-Peng Lai,Bo Wu RSC Adv., 2014,4, 28377-28389
8. A block-copolymer hydrogel encapsulates bacteriorhodopsin and produces the longest photochromic response of the membraneprotein under high water content conditions†

Dewang Ma,Yingchun Zhao,Jia Wu,Ting Cui,Jiandong Ding Soft Matter, 2009,5, 4635-4637
9. A bio-inspired zinc finger analogue anchored in 2D hexagonal mesoporous silica for room temperature CO2 activation via a hydrogenocarbonate route†

Elena A. Baranova,Belén Albela,Mongia Saïd-Zina,Laurent Bonneviot New J. Chem., 2017,41, 6795-6809
10. 31P NMR Study of organophosphonate protonation equilibrium at high pH

New J. Chem., 1999,23, 1209-1213

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Azo imides

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